Cas no 2171434-63-0 ((3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• CAS No: 2171434-63-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5800552
• PubChem ID: 165560887
• Update Time: 2025-08-04

(3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• 2171434-63-0
• EN300-1504730
• (3S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-17(12-13-24(29)28-14-6-7-18(15-28)25(30)31)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,18-/m0/s1
• InChI Key： SYIULYXRSDOFKM-ZVAWYAOSSA-N
• SMILES： O(C(NC(C)CCC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic Acid (CAS No. 2171434-63-0)

The compound (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid, identified by its CAS number 2171434-63-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This meticulously designed molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoren-9-yl moiety and a protected amino group underscores its complexity and functionality, making it a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The structure of (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid incorporates elements that are particularly well-suited for interactions with biological targets. The piperidine ring, a common pharmacophore in drug molecules, contributes to the compound's solubility and bioavailability, while the stereogenic center at the 3-position enhances its chiral purity, which is often critical for pharmacological activity.

The fluoren-9-yl substituent is particularly noteworthy, as fluorene derivatives are known for their stability and ability to enhance binding affinity in protein targets. This moiety has been extensively studied in the development of fluorescent probes and bioactive molecules, highlighting its versatility in medicinal chemistry. The methoxycarbonyl (MOC) protection of the amino group not only stabilizes the compound during synthetic procedures but also allows for controlled deprotection steps, enabling fine-tuning of its reactivity and bioactivity.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design, where the three-dimensional structure of a target protein is leveraged to design molecules that fit snugly into binding pockets. The unique combination of functional groups in (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid makes it an attractive candidate for such approaches. For instance, the presence of both hydrophobic and polar regions within its structure could facilitate interactions with both hydrophobic and polar residues in protein targets, thereby enhancing binding affinity.

Recent studies have demonstrated the potential of fluorene-based compounds in modulating various biological pathways, including enzyme inhibition and receptor binding. The fluoren-9-yl moiety in this compound could serve as a scaffold for developing molecules that interact with enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Furthermore, the piperidine ring's ability to adopt multiple conformations could provide additional flexibility in binding to target proteins, further enhancing drug-like properties.

In terms of synthetic chemistry, the preparation of (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid involves sophisticated methodologies that showcase the ingenuity of modern organic synthesis. Key steps include the stereoselective introduction of the chiral center at the 3-position of the piperidine ring, followed by functionalization with the fluorenylmethoxycarbonyl group. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it in high purity.

The protective group strategy employed in this compound's synthesis—specifically the use of methoxycarbonyl protection—is a common practice in medicinal chemistry to prevent unwanted side reactions during multi-step syntheses. This approach ensures that reactive functional groups are shielded until they are needed for subsequent transformations, thereby improving overall yields and purity. The subsequent deprotection step can be carefully controlled to yield the final product with minimal impurities.

From a pharmacological perspective, (3S)-1-(4-{[(9H-fluoren-9-yloxy)carbonyl]amino}pentanoyl)piperidine)-3-carboxylic acid holds promise as a lead compound for further derivatization. By modifying its structure—such as altering substituents on the fluorene ring or exploring different protecting groups—scientists can fine-tune its pharmacological properties. This flexibility makes it an excellent starting point for generating libraries of compounds for high-throughput screening (HTS), a widely used technique in drug discovery to identify hits with desired biological activity.

Advances in computational chemistry have also played a pivotal role in understanding and optimizing this compound's properties. Molecular modeling techniques can predict how it interacts with biological targets at an atomic level, providing insights into its binding affinity, selectivity, and potential side effects. These computational studies are often complemented by experimental validation through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The stereochemistry of this compound is particularly interesting from a pharmacological standpoint. The presence of a stereogenic center at the 3-position of the piperidine ring means that two enantiomers are possible, each potentially exhibiting different biological activities. Determining which enantiomer is more active—and why—is a critical aspect of drug development. Chiral resolution techniques can be employed to separate enantiomers and assess their individual contributions to overall pharmacological effects.

In conclusion, (3S)-1-(4-{[(9H-fluoren-9-yloxy)carbonyl]amino}pentanoyl)piperidine)-3-carboxylic acid (CAS No. 2171434-63-0) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features—including the presence of a fluorene moiety and a protected amino group—make it an attractive candidate for further investigation. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will undoubtedly play a crucial role in shaping future treatments for various diseases.